Cas no 2138372-54-8 (4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid)

• Product Name: 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid
• CAS No: 2138372-54-8
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5611299
• PubChem ID: 165835828
• Update Time: 2025-10-30

4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138372-54-8
• 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid
• EN300-843199
• 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid

• Inchi： 1S/C13H19N3O2/c17-13(18)10-9-12-11(15-6-3-4-7-15)5-1-2-8-16(12)14-10/h9,11H,1-8H2,(H,17,18)
• InChI Key： AUBDGALKOOCORI-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C(CCCCN2N=1)N1CCCC1)=O

Computed Properties

• Exact Mass: 249.147726857g/mol
• Monoisotopic Mass: 249.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo1,5-aazepine-2-carboxylic acid

Introduction to 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid (CAS No. 2138372-54-8)

4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid, identified by the CAS number 2138372-54-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrazoloazepine class, a scaffold known for its broad spectrum of biological activities. The presence of a pyrrolidin-1-yl substituent and the fused ring system contribute to its unique pharmacophoric properties, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid consists of a pyrazoloazepine core linked to a carboxylic acid group at the 2-position and a pyrrolidine moiety at the 4-position. This arrangement creates multiple potential sites for interaction with biological targets, including enzymes and receptors. The compound's stereochemistry and electronic distribution are critical factors that influence its biological activity and pharmacokinetic profile.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyrazoloazepine scaffold has been extensively studied due to its ability to modulate various biological pathways. For instance, derivatives of pyrazoloazepines have shown promise in the treatment of neurological disorders, inflammation, and cancer. The specific substitution pattern in 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid may confer unique properties that make it an attractive lead compound for further optimization.

One of the most compelling aspects of this compound is its potential to interact with multiple targets simultaneously. The pyrrolidin-1-yl group is known to enhance binding affinity and selectivity when incorporated into drug molecules. Additionally, the carboxylic acid functionality can participate in hydrogen bonding interactions with biological partners, further stabilizing the compound-receptor complex. These features make 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid a valuable scaffold for designing next-generation therapeutics.

Recent studies have highlighted the importance of understanding the structural determinants of biological activity in heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate how modifications in the core scaffold affect binding affinity and selectivity. In the case of 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid, computational studies have suggested that the presence of the pyrrolidin-1-yl group enhances interactions with certain enzymes by optimizing key pharmacophoric features.

The synthesis of 4-(pyrrolidin-1-yl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a]azepine-2-carboxylic acid presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key reactions such as cyclization and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyrazoloazepine core efficiently. These advances in synthetic chemistry have enabled the rapid exploration of analogues based on this scaffold.

Preclinical studies have begun to explore the potential therapeutic applications of 4-(pyrrolidin-1-yl)-4H，5 H，6 H，7 H，8 H -pyrazolo[ 1 ， 5 -a ] az ep ine -2 -car box y lic ac id . Initial findings suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The compound's ability to modulate these pathways makes it a promising candidate for further development into a therapeutic agent. Additionally，its favorable pharmacokinetic properties，such as solubility and metabolic stability，are being evaluated to ensure its suitability for clinical use.

The development of novel drug candidates is a complex process that requires careful consideration of multiple factors，including efficacy，safety，and manufacturability。 4-(pyrrolidin - 1 - yl) - 4 H ， 5 H ， 6 H ， 7 H ， 8 H - py raz ol o [ 1 ， 5 -a ] az ep ine -2 - car box y lic ac id represents an exciting opportunity to address unmet medical needs through innovative chemical design。 As research progresses，it is anticipated that this compound will contribute significantly to our understanding of heterocyclic bioactivity and provide new avenues for therapeutic intervention.

In conclusion，4-(pyrrolidin - 1 - yl) - 4 H ， 5 H ， 6 H ， 7 H ， 8 H - py raz ol o [ 1 ， 5 -a ] az ep ine -2 - car box y lic ac id (CAS No. 2138372 -54 -8) is a structurally intriguing compound with potential therapeutic applications。 Its unique scaffold and functionalization pattern make it an attractive candidate for further exploration in drug discovery。 With ongoing research efforts aimed at optimizing its biological activity and pharmacokinetic properties，this compound holds promise as a lead molecule for developing novel therapeutics.